Uvaricin

• Molecular Formula: C39H68O7
• Molecular Weight: 649 g/mol
• IUPAC Name: [(1S)-1-[(2R,5R)-5-[(2R,5R)-5-[(1R)-1-hydroxy-13-[(2S)-2-methyl-5-oxo-2H-furan-4-yl]tridecyl]oxolan-2-yl]oxolan-2-yl]undecyl] acetate
• InChI: InChI=1S/C39H68O7/c1-4-5-6-7-8-15-18-21-24-35(44-31(3)40)36-27-28-38(46-36)37-26-25-34(45-37)33(41)23-20-17-14-12-10-9-11-13-16-19-22-32-29-30(2)43-39(32)42/h29-30,33-38,41H,4-28H2,1-3H3/t30-,33+,34+,35-,36+,37+,38+/m0/s1
• InChI Key: JQOYPOSGHDJFLI-AVNCTIOFSA-N
• Isomeric SMILES: CCCCCCCCCC[C@@H]([C@H]1CC[C@@H](O1)[C@H]2CC[C@@H](O2)[C@@H](CCCCCCCCCCCCC3=C[C@@H](OC3=O)C)O)OC(=O)C
• SMILES: CCCCCCCCCCC(C1CCC(O1)C2CCC(O2)C(CCCCCCCCCCCCC3=CC(OC3=O)C)O)OC(=O)C
• synonyms: uvaricin

Description

Uvaricin is a polyketide.

Scientific Research Applications

Historical Overview and Development

Uvaricin, first isolated in 1982, sparked significant interest in the scientific community for its cytotoxic properties. It led to extensive research in the isolation and identification of Annonaceous acetogenins, a class of compounds to which uvaricin belongs. This research has progressed from structural identification and synthesis of analogues to cell-based screening and animal testing, providing clearer insights into the mechanisms of action of these compounds (Liaw, Wu, Chang, & Wu, 2010).

Structural and Synthetic Studies

The unique structural features of uvaricin, including its bis-tetrahydrofuranoid fatty acid lactone related to polyketides, have been a focal point of studies. This has led to the first total synthesis of naturally occurring uvaricin, achieved through a series of controlled chemical reactions. This synthesis is significant for understanding the compound's structure and potential applications (Yazbak, Sinha, & Keinan, 1998).

Potential Antitumor and Antibiotic Agents

Initial isolation of uvaricin from the roots of Uvaria acuminata highlighted its potential as an antitumor agent. This discovery was groundbreaking as it introduced a new class of natural compounds with significant implications in cancer research and therapy. The investigation into uvaricin and similar compounds continues to explore their potential as novel antitumor and antibiotic agents (Cavé, Figadère, Laurens, & Cortes, 1997).

Methodological Advances in Synthesis

Research has also focused on developing methodologies for the synthesis of uvaricin and related compounds. For instance, a study outlined the strategy and construction of the bistetrahydrofuran system towards the synthesis of rollinicin, a compound closely related to uvaricin. This research contributes to the broader understanding of how to synthetically produce these compounds, which is crucial for their potential therapeutic applications (Rao, Krishnappa, Reddy, & Reddy, 1986).